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Compound of Interest

Compound Name: ST7-899
CAS No.: 143484-41-7
Cat. No.: B1240033

Get Quote

An in-depth analysis of the clinical trial methodology for the investigational non-nucleoside
reverse transcriptase inhibitor (NNRTI) IDX-899 (formerly known as ST-899 and GSK2248761),
developed for the treatment of HIV-1 infection.

Application Notes

Introduction

IDX-899 is a second-generation aryl phosphinate-indole non-nucleoside reverse transcriptase
inhibitor (NNRTI) that was under development by Idenix Pharmaceuticals and ViiV Healthcare.
[1] It was designed to offer a high barrier to resistance and potent activity against both wild-type
and NNRTI-resistant strains of HIV-1.[2][3] Clinical development of IDX-899 was discontinued
following reports of seizures in treatment-experienced patients in a Phase llb study.[4][5] These
application notes summarize the available data from the Phase I/lla clinical trials, focusing on
the study methodologies and key findings.

Mechanism of Action

As a non-nucleoside reverse transcriptase inhibitor, IDX-899 binds to a hydrophobic pocket in
the p66 subunit of the HIV-1 reverse transcriptase enzyme. This binding induces a
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conformational change in the enzyme, inhibiting its function and thereby preventing the
conversion of viral RNA into DNA, a critical step in the HIV-1 replication cycle.

Pharmacokinetics

Pharmacokinetic studies in healthy subjects revealed that IDX-899 has favorable properties,
including dose-proportional exposure and a half-life that supports once-daily dosing.[6][7] The
absorption of IDX-899 was found to be enhanced by food.[3][7]

Clinical Trial Data

The following tables summarize the quantitative data from the Phase I/lla clinical trials of IDX-
899 in treatment-naive HIV-1 infected subjects.

Table 1. Mean Change in Plasma HIV-1 RNA from Baseline at Day 8

Mean Log10 Reduction in HIV-1 RNA

Dosage (Once Daily) (copies/mL)

30 mg 0.97[1]

100 mg 1.87[1][8]

200 mg 1.84[1][8]

400 mg 1.81[1][8]

800 mg 1.78[1][8]

Placebo +0.10 (increase)[1][8]

Table 2: Pharmacokinetic Parameters of IDX-899 in Healthy Subjects (Multiple Doses)

Dosing Regimen Mean Steady-State Trough Levels (pg/mL)
800 mg Once Daily (QD) 0.9 (range: 0.2 - 2.5)[7]
400 mg Twice Daily (BID) 2.1 (range: 0.5 - 4.5)[7]
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Experimental Protocols

Phase I/lla Clinical Trial in Treatment-Naive HIV-1 Infected Subjects

This study was a double-blind, randomized, placebo-controlled, sequential cohort trial designed
to evaluate the safety, tolerability, antiviral activity, and pharmacokinetics of IDX-899.[2]

o Patient Population: Treatment-naive individuals infected with HIV-1.[2][3]
e Study Design:

o Participants were randomized in an 8:2 ratio to receive either IDX-899 or a matching
placebo.[2][3]

o The study was conducted in sequential, descending dose cohorts, starting with 800 mg
and subsequently evaluating 400 mg, 200 mg, and 100 mg, with a later study arm for a 30
mg dose.[1][2]

o Treatment Regimen:
o Oral administration of IDX-899 or placebo once daily for a duration of 7 days.[2][3]
o Key Assessments:

o Efficacy: The primary efficacy endpoint was the change in plasma HIV-1 RNA from
baseline to day 8.[1]

o Safety and Tolerability: Assessed through monitoring of adverse events, laboratory
evaluations, physical examinations, vital signs, and 12-lead electrocardiograms (ECGSs).[2]

o Pharmacokinetics: Plasma concentrations of IDX-899 were measured to determine
pharmacokinetic parameters such as Cmax, AUC, and trough concentrations.[1]

o Resistance: Genotypic analysis of the HIV-1 reverse transcriptase gene was performed to
identify the emergence of any NNRTI resistance mutations.[1]
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Caption: Mechanism of action of IDX-899 in inhibiting HIV-1 replication.
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Caption: Workflow of the Phase I/lla clinical trial for IDX-899.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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